Cas no 1263045-90-4 (N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid)

• Product Name: N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid
• CAS No: 1263045-90-4
• MF: C₁₅H₂₀N₄O₈
• MW: 384.341303825378
• MDL: MFCD05663723
• CID: 5049582
• Update Time: 2025-10-21

N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid Chemical and Physical Properties

Names and Identifiers

• Boc-d-dab(dnp)-oh
• N?-Boc-N?-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid
• Na-Boc-Ng-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid
• (2R)-4-(2,4-dinitroanilino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• N-alpha-t-Butyloxycarbonyl-N-gamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid
• N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid

• MDL： MFCD05663723
• Inchi： 1S/C15H20N4O8/c1-15(2,3)27-14(22)17-11(13(20)21)6-7-16-10-5-4-9(18(23)24)8-12(10)19(25)26/h4-5,8,11,16H,6-7H2,1-3H3,(H,17,22)(H,20,21)/t11-/m1/s1
• InChI Key： QUKMUFMHGRNDHI-LLVKDONJSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 566
• XLogP3: 2.8
• Topological Polar Surface Area: 179

Additional information on N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid

N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric Acid: A Comprehensive Overview

The compound with CAS No. 1263045-90-4, known as N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and biotechnology. The molecule combines a Boc (tert-butoxycarbonyl) protecting group at the alpha position and a 2,4-dinitrophenyl group at the gamma position of a D-2,4-diaminobutyric acid backbone. This combination makes it a versatile building block for various chemical modifications and biological studies.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid. Researchers have employed innovative strategies to optimize the synthesis process, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such methods are particularly valuable in the context of large-scale production for pharmaceutical applications.

The structural uniqueness of this compound lies in its D-amino acid configuration, which plays a crucial role in its biological activity. The presence of the Boc group provides stability during intermediate steps of synthesis, while the 2,4-dinitrophenyl group introduces electronic and steric effects that can influence molecular interactions. These features make the compound an ideal candidate for studying stereochemical effects in enzyme-catalyzed reactions and for designing chiral catalysts.

Recent studies have highlighted the potential of N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid in peptide synthesis and drug delivery systems. Its ability to act as a versatile linker or modifier in peptide conjugates has been explored in various contexts. For example, researchers have utilized this compound to develop bioconjugates with enhanced stability and targeting capabilities. These advancements underscore its importance in modern medicinal chemistry.

In addition to its synthetic applications, this compound has shown promise in biological assays. Its interaction with specific enzymes and receptors has been investigated using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies provide insights into its binding modes and potential therapeutic applications.

The development of efficient analytical methods for characterizing N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid has also been a focus of recent research. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure accurate determination of purity and molecular weight. Such advancements are critical for maintaining quality control standards in pharmaceutical manufacturing.

Looking ahead, the continued exploration of N-alpha-Boc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid is expected to yield further breakthroughs in its application as a chiral building block and a tool for studying complex biological systems. Its role in advancing drug discovery and chemical synthesis will undoubtedly remain a focal point for researchers worldwide.